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An In-Depth Technical Guide to 4-Formyltetrahydropyran: A Cornerstone Building Block in
Modern Chemistry

This guide provides an in-depth exploration of 4-Formyltetrahydropyran, a versatile heterocyclic
aldehyde. While often referred to by its IUPAC name, Tetrahydropyran-4-carbaldehyde, it's a
pivotal intermediate for researchers, particularly in the fields of medicinal chemistry and drug
development. This document will delve into its core properties, applications, and the chemical
principles that underpin its utility, offering field-proven insights for its practical application.

A note on nomenclature: The query for "4-Hydroxy-4-formyltetrahydropyran” describes the
gem-diol or hydrate form of 4-Formyltetrahydropyran. In the presence of water, the aldehyde
group can exist in equilibrium with this hydrated structure. However, the stable, isolable, and
commercially available compound is the aldehyde, 4-Formyltetrahydropyran, which will be the
focus of this guide.

Core Properties and Identification

4-Formyltetrahydropyran is a heterocyclic compound featuring a tetrahydropyran (THP) ring
substituted with a formyl (aldehyde) group at the 4-position. The THP ring is a saturated six-
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membered heterocycle containing one oxygen atom. This structure is a privileged scaffold in
medicinal chemistry, often used as a bioisosteric replacement for cyclohexane to improve
physicochemical properties such as solubility and metabolic stability.[1]

The aldehyde functional group imparts significant reactivity, making it a valuable building block
for the synthesis of more complex molecules.[2]

Chemical Structure and Equilibrium

The chemical structure of 4-Formyltetrahydropyran and its equilibrium with its hydrated form is
illustrated below.

Caption: Equilibrium between 4-Formyltetrahydropyran and its hydrate.

Physicochemical Data

Property Value Source(s)
CAS Registry Number 50675-18-8 [31[4][5][6]
Molecular Formula CeH1002 [2][3]
Molecular Weight 114.14 g/mol [2][3][7]
Colorless to light yellow liquid
Appearance ) [2]
or solid
Topological Polar Surface Area  26.3 A2 [7]
SMILES String O=CcClccoccl [5]
CXLGNJCMPWUZKM-
InChl Key [6]
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Applications in Research and Drug Development

The tetrahydropyran motif is a key structural element in numerous pharmaceuticals. Its
inclusion can enhance binding to biological targets and improve pharmacokinetic profiles
(ADME - Absorption, Distribution, Metabolism, and Excretion).[1] 4-Formyltetrahydropyran
serves as a critical starting material for introducing this valuable scaffold.
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e Intermediate in Pharmaceutical Synthesis: It is a key intermediate for producing a variety of
fine chemicals, including pharmaceuticals and agrochemicals.[2] The aldehyde group allows
for a wide range of chemical transformations to build more complex molecular architectures.

[2](8]

o Scaffold for Drug Discovery: The THP ring can act as a conformationally constrained ether,
which can be advantageous in drug design.[1] Functionalized THP scaffolds derived from
this aldehyde are used to create libraries of compounds for screening in drug discovery
programs.[9]

e Biochemical Research: This compound can be used to modify biomolecules, which aids in
the development of new therapeutic agents by potentially enhancing their stability and
bioavailability.[2]

o Flavor and Fragrance Industry: It is also utilized in the formulation of flavors and fragrances
due to its aromatic properties.[2]

Synthesis and Reactivity
General Synthesis Pathway

A common laboratory and industrial-scale synthesis of 4-Formyltetrahydropyran involves the
reduction of a nitrile precursor, tetrahydropyran-4-carbonitrile.

- Reduction 1) DIBAL-H, Toluene, -78°C
E’etrahydropyran—4—carbon|tr|le)—> 2) Aqueous Workup G—Formyltetrahydropyrar)

Click to download full resolution via product page

Caption: A typical synthesis route for 4-Formyltetrahydropyran.

Protocol: Synthesis from 4-Cyanotetrahydropyran

This protocol is based on a general procedure for the reduction of nitriles to aldehydes using
diisobutylaluminum hydride (DIBAL-H).[10]

1. Reaction Setup:
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 In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
thermometer, and a nitrogen inlet, dissolve tetrahydropyran-4-carbonitrile (1.0 eq) in
anhydrous toluene.

e Cool the solution to -78 °C using a dry ice/acetone bath.
2. Reagent Addition:

e Slowly add a solution of DIBAL-H (1.2 eq, typically 1.0 M in toluene) dropwise to the stirred
solution, maintaining the internal temperature at or below -70 °C.

3. Reaction Monitoring:
o Stir the reaction mixture at -78 °C for 1-2 hours.

» Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography
(GC) to confirm the consumption of the starting material.

4. Quenching and Workup:

e Once the reaction is complete, quench it by the slow, careful addition of a saturated aqueous
solution of ammonium chloride while the mixture is still cold.

o Allow the mixture to warm to room temperature and stir vigorously until two clear layers form.
o Extract the aqueous layer with ethyl acetate (3x).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude product.

5. Purification:

e The crude 4-Formyltetrahydropyran can be purified by column chromatography on silica gel
or by distillation under reduced pressure.

Causality and Experimental Choices:
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e Low Temperature (-78 °C): The reduction of a nitrile with DIBAL-H forms a stable
intermediate aluminum-imine complex at low temperatures. If the reaction is allowed to warm
up, this intermediate can be further reduced to the primary amine. Maintaining a low
temperature is crucial to isolate the aldehyde product.

o DIBAL-H: This is a powerful yet selective reducing agent. Its bulky isobutyl groups prevent
over-reduction of the nitrile to the amine, making it ideal for this transformation.

e Aqueous Workup: The addition of a quenching agent like saturated ammonium chloride
hydrolyzes the intermediate imine complex to release the desired aldehyde.

Safety and Handling

As with any chemical reagent, proper safety protocols must be followed when handling 4-

Formyltetrahydropyran.

Safety Information Details Source(s)

GHS Pictogram GHSO07 (Exclamation Mark) [6]

Signal Word Warning [5]1[6]
H319: Causes serious eye

Hazard Statements o [6]
irritation.
P264, P280,

Precautionary Statements P305+P351+P338, [6]
P337+P313
Store in a cool, dry, well-
ventilated area. For long-term

Storage storage, keeping it in a freezer [2][5]

under an inert atmosphere is

recommended.

Self-Validating System for Protocols: Always perform a small-scale trial reaction to optimize
conditions and confirm product identity before scaling up. Characterization of the final product
by NMR, IR, and mass spectrometry is essential to validate the outcome of the synthesis.
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Conclusion

4-Formyltetrahydropyran is a deceptively simple molecule that provides access to a vast and
complex chemical space. Its value lies in the combination of a pharmaceutically relevant
tetrahydropyran core and a highly versatile aldehyde handle. For researchers in drug discovery
and organic synthesis, a thorough understanding of its properties, reactivity, and handling is
essential for leveraging its full potential in the creation of novel and impactful molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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